2-(4-iodo-1H-pyrazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one

• IUPAC Name: 2-(4-iodopyrazol-1-yl)-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C9H12IN3O/c10-8-5-11-13(6-8)7-9(14)12-3-1-2-4-12/h5-6H,1-4,7H2
• InChI Key: KAWPQSHKDHMZRX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CN2C=C(C=N2)I
• Molecular Formula: C9H12IN3O
• Molecular Weight: 305.12 g/mol

Description

2-(4-iodo-1H-pyrazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is commonly referred to as 'IPE' and is a pyrazole-based compound that has shown promise in a variety of research areas.

Mechanism of Action

The mechanism of action of IPE is not fully understood, but it is believed to involve the sigma-1 receptor. This receptor is involved in the regulation of calcium ion channels, which play a critical role in neurological processes. By binding to this receptor, IPE may modulate the activity of these channels and affect neurological function.
Biochemical and Physiological Effects:
IPE has been shown to have several biochemical and physiological effects. In addition to its affinity for the sigma-1 receptor, IPE has also been shown to have an effect on the release of neurotransmitters such as dopamine and serotonin. These effects may be related to the compound's potential therapeutic applications in neurological disorders.

Advantages and Limitations for Lab Experiments

IPE has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. Additionally, its affinity for the sigma-1 receptor makes it a useful tool for studying neurological processes. However, there are also limitations to its use. The complex synthesis process and the need for specific reagents and conditions make it more challenging to work with than other compounds.

Future Directions

There are several future directions for research on IPE. One area of interest is the potential therapeutic applications of this compound in neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of IPE and its effects on neurological function. Finally, the synthesis of IPE may be optimized to make it more accessible for use in lab experiments.

Synthesis Methods

The synthesis of IPE is a complex process that involves several steps. The first step involves the preparation of 4-iodo-1H-pyrazole, which is then reacted with pyrrolidine to form the final product. This process requires specific reagents and conditions to ensure the desired outcome.

Scientific Research Applications

IPE has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience. IPE has been shown to have an affinity for the sigma-1 receptor, which is involved in a variety of neurological processes. This receptor has been implicated in several neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.